3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Molecular Formula: C19H23N8O6S2+
• Molecular Weight: 523.6 g/mol
• IUPAC Name: 3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C19H22N8O6S2/c1-33-24-12(10-8-35-19(21)22-10)15(29)23-13-16(30)27-14(18(31)32)9(7-34-17(13)27)6-25-3-2-11(20)26(25)4-5-28/h2-3,8,13,17,20,28H,4-7H2,1H3,(H4,21,22,23,29,31,32)/p+1/b24-12+
• InChI Key: BHXLLRXDAYEMPP-WYMPLXKRSA-O
• Isomeric SMILES: CO/N=C(\C1=CSC(=N1)N)/C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]4=CC=C(N4CCO)N)C(=O)O
• Canonical SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]4=CC=C(N4CCO)N)C(=O)O

Description

Cefoselis is a semisynthetic, broad-spectrum, beta-lactamase-resistant, fourth-generation cephalosporin with antibacterial activity. Cefoselis binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : One study reported the synthesis of a closely related compound by condensing ceftriaxone disodium with 4-hydroxybenzaldehyde in ethanol under reflux conditions. This process was characterized using techniques like LCMS, 1H-NMR, and CHN (Fareed et al., 2012).

• Chemical Structure Analysis : Another study detailed the synthesis and total NMR characterization of a new cephalosporin derivative, showcasing its potential as a carrier for a wide range of drugs containing an amino group (Blau et al., 2008).

Pharmaceutical Applications

• Drug Development : A study on the production of spherical agglomerates of cephalosporin antibiotic crystals, which is critical for developing drugs for injection, highlights the importance of controlling factors like supersaturation ratio and seed crystals presence (Machiya et al., 2008).

• Antibacterial Activity : Research into diastereomeric 7-ureidoacetyl cephalosporins revealed the synthesis of derivatives with broad-spectrum antibacterial activity, particularly against beta-lactamase-producing organisms (Applegate et al., 1978).

Material Science and Chemistry

• Crystal Form Studies : The study of pseudopolymorphism and phase stability in solid forms of cephalosporin derivatives sheds light on the relationship between crystal forms of compounds and their water content, important for pharmaceutical formulation (Ashizawa et al., 1989).

• Hydrolysis and Decomposition : Research on the controlled hydrolysis of ceftiofur sodium, a broad-spectrum cephalosporin, provides insights into the formation and identification of hydrolysis products, crucial for understanding drug stability and metabolism (Koshy & Cazers, 1997).